![molecular formula C12H14ClN3O2S B2766076 N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide CAS No. 902701-67-1](/img/structure/B2766076.png)
N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide, commonly known as CLP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CLP belongs to the class of pyrazole sulfonamide derivatives, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
Antibacterial and Antimicrobial Activity
Research indicates that sulfonamide derivatives exhibit significant antibacterial and antimicrobial properties. For instance, a study by Azab, Youssef, and El‐Bordany (2013) synthesized new heterocyclic compounds containing a sulfonamido moiety, demonstrating high antibacterial activities against certain strains. This suggests the potential of N-(5-chloro-2-methylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide derivatives in developing new antibacterial agents (M. E. Azab, M. Youssef, E. A. El‐Bordany, 2013).
Anticancer and Antiproliferative Activities
Several studies have synthesized sulfonamide derivatives to evaluate their anticancer and antiproliferative effects. Mert et al. (2014) designed and synthesized a series of pyrazole-sulfonamide derivatives, which demonstrated promising antiproliferative activities against HeLa and C6 cell lines, highlighting their potential in cancer therapy (Samet Mert, A. S. Yaglıoglu, I. Demirtaş, R. Kasımoğulları, 2014).
Enzyme Inhibition for Therapeutic Applications
Compounds containing the sulfonamido moiety have been investigated for their enzyme inhibitory activities, which are crucial in the design of therapeutic agents. A study by Bülbül, Kasımoğulları, and Küfrevioğlu (2008) focused on the synthesis of pyrazole carboxylic acid amides of 5-amino-1,3,4-thiadiazole-2-sulfonamide, demonstrating potent inhibition against carbonic anhydrase isoenzymes. This suggests the role of these derivatives in treating conditions like glaucoma and other diseases related to enzyme dysregulation (M. Bülbül, R. Kasımoğulları, Ö. I. Küfreviˇoğlu, 2008).
Antioxidant Properties
The antioxidant properties of sulfonamide derivatives have also been explored. Badgujar, More, and Meshram (2018) synthesized a series of new sulfonamides, showing significant antioxidant activities. This indicates the potential of these compounds in oxidative stress-related disorders (Jagdish R. Badgujar, D. More, J. Meshram, 2018).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with enzymes such as enoyl-[acyl-carrier-protein] reductase [nadh] in mycobacterium tuberculosis , and Prothrombin in humans . These targets play crucial roles in bacterial fatty acid synthesis and blood coagulation respectively.
Mode of Action
Based on its structural similarity to other compounds, it may bind to its target enzyme and inhibit its function, leading to downstream effects .
properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-1,3-dimethylpyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClN3O2S/c1-8-4-5-10(13)6-11(8)15-19(17,18)12-7-16(3)14-9(12)2/h4-7,15H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDEZQCHMNIMELC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NS(=O)(=O)C2=CN(N=C2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49826430 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.